Cas no 515161-18-9 (1H-Pyrazole-3,5-diamine, 1-methyl-4-nitro-)
515161-18-9 structure
Product Name:1H-Pyrazole-3,5-diamine, 1-methyl-4-nitro-
CAS No:515161-18-9
MF:C4H7N5O2
MW:157.130679368973
CID:935477
PubChem ID:11378636
Update Time:2025-04-19
1H-Pyrazole-3,5-diamine, 1-methyl-4-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3,5-diamine, 1-methyl-4-nitro-
- 1-methyl-4-nitropyrazole-3,5-diamine
- 3,5-diamino-1-methyl-4-nitropyrazole
- 1-Methyl-4-nitro-1H-pyrazole-3,5-diamine
- DTXSID60464003
- 1H-Pyrazole-3,5-diamine,1-methyl-4-nitro-
- 515161-18-9
-
- Inchi： 1S/C4H7N5O2/c1-8-4(6)2(9(10)11)3(5)7-8/h6H2,1H3,(H2,5,7)
- InChI Key： OJRAXHSUWXRJLS-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C(N)=NN(C)C=1N)=O
Computed Properties
- Exact Mass: 157.05997448g/mol
- Monoisotopic Mass: 157.05997448g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 116Ų
1H-Pyrazole-3,5-diamine, 1-methyl-4-nitro- Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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